Cas no 123-22-8 (Phosphorous acid,diethyl ester)

Phosphorous acid,diethyl ester structure
123-22-8 structure
Product Name:Phosphorous acid,diethyl ester
CAS No:123-22-8
MF:C4H11O3P
MW:138.102102518082
CID:214367
PubChem ID:12977
Update Time:2025-04-19

Phosphorous acid,diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorous acid,diethyl ester
    • Ethyl phosphite,(C2H5O)2(OH)P
    • Diethylphosphorous acid
    • NSC 5273
    • NSC 72726
    • 2xlc
    • AKOS015892704
    • Tox21_302033
    • SCHEMBL77435
    • NSC-72726
    • CAS-762-04-9
    • NCGC00255435-01
    • CHEMBL3185923
    • MFCD00044573
    • 123-22-8
    • NSC5273
    • SULWMEGSVQCTSK-UHFFFAOYSA-N
    • DTXSID9041861
    • InChI=1/C4H11O3P/c1-3-6-8(5)7-4-2/h5H,3-4H2,1-2H
    • DTXCID7021861
    • diethyl wasserstoff phosphite
    • Ethyl phosphite, (C2H5O)2(OH)P
    • NCIOpen2_000511
    • NSC-5273
    • NSC72726
    • Inchi: 1S/C4H11O3P/c1-3-6-8(5)7-4-2/h5H,3-4H2,1-2H3
    • InChI Key: SULWMEGSVQCTSK-UHFFFAOYSA-N
    • SMILES: P(O)(OCC)OCC

Computed Properties

  • Exact Mass: 138.04458121g/mol
  • Monoisotopic Mass: 138.04458121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 44.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 38.7Ų

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